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Introduction
Bismuth octanoate, more precisely known as Bismuth(III) 2-ethylhexanoate, is an

organobismuth compound with a growing range of applications across various scientific and

industrial fields. It is recognized for its catalytic activity, particularly in polymerization reactions,

and is increasingly investigated for its potential in pharmaceutical and biomedical applications

due to the known antimicrobial and anti-inflammatory properties of bismuth compounds. This

technical guide provides an in-depth overview of the physical and chemical properties of

Bismuth octanoate, detailed experimental methodologies, and a summary of its biological

activities and mechanisms of action.

Chemical Identity and Physical Properties
Bismuth octanoate is a metal carboxylate. The terms "Bismuth octanoate" and "Bismuth 2-

ethylhexanoate" are often used interchangeably, with the latter being the more specific

chemical name. The CAS number 67874-71-9 is consistently associated with Bismuth 2-

ethylhexanoate.[1]

Table 1: Physical and Chemical Properties of Bismuth Octanoate
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Property Value References

Chemical Name Bismuth(III) 2-ethylhexanoate [1]

Synonyms
Bismuth octoate, Bismuth

tris(2-ethylhexanoate)
[2][3]

CAS Number 67874-71-9 [4][5]

Molecular Formula C24H45BiO6 [6][7]

Molecular Weight 638.61 g/mol [4][5][8]

Appearance

White to pale yellow solid or

light yellow to brownish

transparent oily liquid.[1][4][9]

[1][4][9]

Solubility

Insoluble in water. Soluble in

organic solvents like ethanol,

chloroform, and mineral spirits.

[4][9][10]

[4][9][10]

Density (25 °C) 1.22 - 1.34 g/cm³ [1][4]

Viscosity (25 °C) 50 mPa·s [4]

Melting Point
80 - 100 °C (may vary with

purity)
[9]

Boiling Point Decomposes before boiling. [9]

Flash Point 158 °C (PMCC) [4]

Stability

Good thermal stability. May

decompose upon prolonged

heating or exposure to

moisture.[3][9]

[3][9]

Experimental Protocols
Synthesis of Bismuth Octanoate
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A common method for the synthesis of Bismuth octanoate involves the reaction of a bismuth

salt with an octanoate salt in a suitable solvent.[9]

Protocol: Synthesis of Bismuth(III) 2-ethylhexanoate

Reactants: Bismuth(III) chloride (BiCl₃) and sodium 2-ethylhexanoate are used as

precursors.

Solvent: Ethanol or water can be used as the reaction solvent.

Procedure: a. Dissolve sodium 2-ethylhexanoate in the chosen solvent in a reaction vessel

equipped with a stirrer and a condenser. b. Gradually add a solution of Bismuth(III) chloride

to the sodium 2-ethylhexanoate solution with continuous stirring. c. Heat the reaction mixture

to a temperature of 60-80 °C. d. Maintain the reaction at this temperature for several hours to

ensure the reaction goes to completion. e. After the reaction is complete, the product,

Bismuth 2-ethylhexanoate, can be isolated by filtration or extraction, followed by washing

and drying.

Determination of Solubility
The solubility of Bismuth octanoate can be determined using a standard shake-flask method.

Protocol: Solubility Determination

Materials: Bismuth octanoate, selected solvents (e.g., water, ethanol, toluene), analytical

balance, flasks with stoppers, constant temperature shaker bath, and a suitable analytical

technique for quantification (e.g., atomic absorption spectroscopy for bismuth content).

Procedure: a. Add an excess amount of Bismuth octanoate to a known volume of the solvent

in a flask. b. Tightly stopper the flask and place it in a constant temperature shaker bath set

to a specific temperature (e.g., 25 °C). c. Shake the flask for a predetermined time (e.g., 24-

48 hours) to ensure equilibrium is reached. d. After shaking, allow the undissolved solid to

settle. e. Carefully withdraw a known volume of the supernatant (the saturated solution). f.

Dilute the supernatant to a suitable concentration and analyze the concentration of Bismuth

octanoate using a calibrated analytical method. g. The solubility is expressed as the mass of

solute per volume or mass of solvent.
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Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to

evaluate the thermal stability and decomposition profile of Bismuth octanoate.

Protocol: Thermal Analysis

Instrumentation: A simultaneous thermal analyzer (TGA/DSC).

Sample Preparation: Place a small, accurately weighed amount of Bismuth octanoate

(typically 5-10 mg) into an inert crucible (e.g., alumina).

TGA/DSC Parameters:

Temperature Range: Typically from room temperature to 600 °C or higher, depending on

the expected decomposition temperature.

Heating Rate: A linear heating rate, commonly 10 °C/min.

Atmosphere: An inert atmosphere (e.g., nitrogen) or an oxidative atmosphere (e.g., air),

depending on the desired information.

Data Analysis:

TGA Curve: The TGA curve will show the mass loss of the sample as a function of

temperature, indicating decomposition temperatures and the amount of residual material.

DSC Curve: The DSC curve will show heat flow changes, indicating endothermic events

(like melting) and exothermic events (like decomposition).

Applications and Mechanisms of Action
Catalysis in Polyurethane Synthesis
Bismuth octanoate is widely used as a catalyst in the production of polyurethane foams,

coatings, and elastomers.[2][10] It promotes the reaction between isocyanates and polyols.

Experimental Workflow: Catalytic Activity in Polyurethane Foam Production
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Caption: Workflow for polyurethane foam synthesis using Bismuth octanoate as a catalyst.

Antimicrobial and Anti-inflammatory Properties
Bismuth compounds, including Bismuth octanoate, are being investigated for their therapeutic

potential due to their known antimicrobial and anti-inflammatory activities.[11]

The antimicrobial action of bismuth compounds is multifaceted, making the development of

microbial resistance less likely.[11] The primary mechanisms involve the disruption of bacterial

cellular processes.

Signaling Pathway: Antimicrobial Action of Bismuth Compounds
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Caption: Proposed antimicrobial mechanisms of action for bismuth ions.

Recent studies suggest that bismuth compounds can modulate inflammatory pathways,

potentially offering therapeutic benefits in inflammatory conditions.

Signaling Pathway: Anti-inflammatory Action of Bismuth Compounds
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Caption: Putative anti-inflammatory signaling pathways modulated by bismuth compounds.

Safety and Handling
Bismuth octanoate is considered to have low toxicity compared to other heavy metal-based

compounds.[3] However, as with any chemical, appropriate safety precautions should be taken.

It is recommended to handle Bismuth octanoate in a well-ventilated area and to use personal

protective equipment such as gloves and safety glasses. For detailed safety information, refer

to the manufacturer's Safety Data Sheet (SDS).

Conclusion
Bismuth octanoate is a versatile organometallic compound with well-established applications in

materials science and emerging potential in the pharmaceutical sector. Its favorable safety

profile compared to other metal catalysts makes it an attractive option for industrial

applications. Further research into its biological activities and mechanisms of action may unlock

new therapeutic opportunities for this compound. This guide provides a foundational
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understanding of the key physical, chemical, and biological properties of Bismuth octanoate to

support ongoing research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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